
Rhodium Triiodide: A Comprehensive Technical
Guide

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Rhodium triiodide

Cat. No.: B070022 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of rhodium triiodide (RhI₃), a compound of

significant interest in catalysis and materials science. This document details its fundamental

physicochemical properties, comprehensive experimental protocols for its synthesis and

characterization, and its pivotal role in industrial catalytic processes.

Quantitative Physicochemical Data
The essential quantitative properties of rhodium triiodide are summarized in the table below

for quick reference and comparison.

Property Value

Molecular Formula RhI₃

Molecular Weight 483.62 g/mol

Density 6.4 g/cm³[1]

Appearance Black crystalline solid[1]

Crystal Structure Monoclinic[1]

Solubility
Insoluble in water. Soluble in alcohol, acetone.

[1]
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Experimental Protocols
This section outlines detailed methodologies for the synthesis and characterization of rhodium
triiodide.

Synthesis of Rhodium Triiodide
Two primary methods for the synthesis of rhodium triiodide are presented below: the solution

synthesis method and the direct synthesis method.

2.1.1. Solution Synthesis from Rhodium Trichloride

This method involves the reaction of a rhodium trichloride solution with an iodide source.

Materials:

Rhodium trichloride hydrate (RhCl₃·xH₂O)

Potassium iodide (KI) or hydroiodic acid (HI)

Deionized water

Acetone (for washing)

Procedure:

Dissolve a known quantity of rhodium trichloride hydrate in deionized water to create an

aqueous solution.

In a separate container, prepare a solution of potassium iodide or hydroiodic acid.

Slowly add the iodide solution to the rhodium trichloride solution while stirring continuously.

A black precipitate of rhodium triiodide will form. The reaction is: RhCl₃ + 3KI → RhI₃↓ +

3KCl.[1]

Maintain the reaction mixture at a constant temperature (e.g., 80°C) for a period of 0.5 to 3

hours to ensure the completion of the reaction.[1]

Allow the mixture to cool to room temperature.
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Collect the black precipitate by filtration.

Wash the precipitate several times with deionized water to remove any unreacted salts

and byproducts.

Perform a final wash with acetone to aid in drying.

Dry the purified rhodium triiodide powder in a vacuum oven or desiccator.

2.1.2. Direct Synthesis from Rhodium Powder

This method involves the direct reaction of rhodium metal with iodine.

Materials:

Rhodium powder (Rh)

Iodine powder (I₂)

Initiator (e.g., isopropyl benzene peroxide, 0.3% dosage)[1]

Acetic acid

Procedure:

In a reaction vessel, combine rhodium powder, iodine powder, and the initiator in their

stoichiometric proportions.[1]

Seal the reactor and place it in a muffle furnace.

Heat the mixture to a specified temperature and maintain it for a sufficient duration to allow

for the complete reaction between rhodium and iodine. The reaction is: 2Rh + 3I₂ → 2RhI₃.

[1]

After the reaction is complete, allow the reactor to cool down.

The resulting black product is then heated to 90°C and held at that temperature until a

constant weight is achieved to remove any unreacted iodine.[1]
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Dissolve the crude rhodium triiodide in acetic acid.[1]

Evaporate the acetic acid under reduced pressure to obtain the purified black solid of

rhodium triiodide.[1]

Characterization of Rhodium Triiodide
The identity and purity of the synthesized rhodium triiodide can be confirmed using the

following techniques:

X-ray Diffraction (XRD): To confirm the crystalline structure of the compound.

X-ray Photoelectron Spectroscopy (XPS): To determine the elemental composition and the

oxidation state of rhodium. The Rh 3d₅/₂ and 3d₃/₂ binding energies are characteristic of the

Rh³⁺ state.

Inductively Coupled Plasma - Atomic Emission Spectrometry (ICP-AES): To quantitatively

determine the rhodium content in the final product.

Visualized Workflows and Signaling Pathways
This section provides diagrams created using the DOT language to illustrate key processes

involving rhodium triiodide.

Synthesis Workflow of Rhodium Triiodide
The following diagram illustrates the general workflow for the solution-based synthesis of

rhodium triiodide.
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Synthesis Workflow of Rhodium Triiodide
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Synthesis Workflow of Rhodium Triiodide
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Catalytic Cycle: Monsanto Acetic Acid Process
Rhodium triiodide is a precursor to the active catalyst in the Monsanto process for acetic acid

synthesis. The catalytic cycle involves a rhodium-iodide complex.[2][3][4][5]

Monsanto Acetic Acid Process Catalytic Cycle
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Monsanto Acetic Acid Process Catalytic Cycle

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 8 Tech Support

https://www.benchchem.com/product/b070022?utm_src=pdf-body
https://en.wikipedia.org/wiki/Monsanto_process
https://chem.libretexts.org/Bookshelves/Inorganic_Chemistry/Inorganic_Chemistry_(LibreTexts)/14%3A_Organometallic_Reactions_and_Catalysis/14.03%3A_Organometallic_Catalysts/14.3.03%3A_Monsanto_Acetic_Acid_Process
http://repository.ou.ac.lk/bitstream/handle/94ousl/2850/13.%20Monsanto%20CSL%202021%2038%282%29-62-63.pdf?sequence=1&isAllowed=y
https://www.ilpi.com/organomet/monsanto.html
https://www.benchchem.com/product/b070022?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b070022?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426
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